[(3-Bromophenyl)methyl](4-methoxybutyl)amine

• Molecular Formula: C12H18BrNO
• Molecular Weight: 272.18 g/mol
• IUPAC Name: N-[(3-bromophenyl)methyl]-4-methoxybutan-1-amine
• InChI: InChI=1S/C12H18BrNO/c1-15-8-3-2-7-14-10-11-5-4-6-12(13)9-11/h4-6,9,14H,2-3,7-8,10H2,1H3
• InChI Key: CWEWATDGGMPEHK-UHFFFAOYSA-N
• Canonical SMILES: COCCCCNCC1=CC(=CC=C1)Br

Description

(3-Bromophenyl)methylamine is a secondary amine featuring a 3-bromobenzyl group attached to a 4-methoxybutyl chain. The compound combines a halogenated aromatic ring with a methoxy-substituted alkylamine, imparting unique physicochemical properties. This structure is commonly explored in medicinal chemistry and materials science, particularly as a precursor for bioactive molecules or functional materials .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Bromophenyl)methylamine typically involves the reaction of 3-bromobenzyl chloride with 4-methoxybutylamine under basic conditions. The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then heated to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for (3-Bromophenyl)methylamine are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature and solvent choice, to maximize yield and purity. Industrial production may also involve continuous flow reactors to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

(3-Bromophenyl)methylamine can undergo various chemical reactions, including:

Nucleophilic substitution: The bromine atom can be replaced by other nucleophiles.

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include sodium azide, potassium cyanide, and thiols. The reactions are typically carried out in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed under anhydrous conditions.

Major Products Formed

Nucleophilic substitution: Products include azides, nitriles, and thiols.

Oxidation: Products include imines and nitriles.

Reduction: Products include secondary and tertiary amines.

Scientific Research Applications

(3-Bromophenyl)methylamine has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Bromophenyl)methylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromophenyl group can engage in π-π interactions with aromatic residues in proteins, while the amine group can form hydrogen bonds with polar residues. These interactions can modulate the activity of the target proteins and influence various biochemical pathways .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The table below compares (3-Bromophenyl)methylamine with structurally related compounds, highlighting key differences in substituents and properties:

Compound Name	Substituents on Phenyl Ring	Alkyl Chain Structure	Key Properties/Applications	Reference
(3-Bromophenyl)methylamine	3-Bromo	4-Methoxybutyl	Enhanced solubility; potential CNS activity
N-(3-Bromobenzyl)-1-pentanamine	3-Bromo	Pentyl (no methoxy)	Higher lipophilicity; lower water solubility
(3-Bromophenyl)methylamine	3-Bromo	Isopropyl	Lower melting point (liquid at RT); used in catalysis
3-Bromo-N-methylbenzylamine	3-Bromo	Methyl	Compact structure; limited metabolic stability
N-(4-Fluorophenyl)[(4-methoxyphenyl)methylene]amine	4-Fluoro, 4-Methoxy	N/A (Schiff base)	Antiproliferative activity; crystalline solid

Key Observations :

• Methoxy vs. Alkyl Chains : The 4-methoxybutyl group in the target compound improves solubility compared to purely hydrocarbon chains (e.g., pentyl or isopropyl) due to hydrogen bonding from the ether oxygen .
• Halogen Position : The 3-bromo substituent offers distinct electronic effects compared to 4-bromo derivatives (e.g., in ), which may influence binding affinity in biological targets .
• Biological Activity : Compounds like N-(4-Fluorophenyl)[(4-methoxyphenyl)methylene]amine () exhibit antiproliferative effects, suggesting that bromophenyl-methoxyalkylamines may similarly target cellular pathways .

Yield Comparison :

• Thiazol-2-amine derivatives with bromophenyl groups () report yields of ~65%, suggesting similar efficiency for the target compound .
• Schiff base derivatives () achieve higher yields (75–85%) due to simpler reaction conditions .

Biological Activity

(3-Bromophenyl)methylamine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its synthesis, biological mechanisms, and various studies that highlight its pharmacological properties.

Chemical Structure and Properties

The compound consists of a bromophenyl group attached to a methyl carbon, which is further linked to a 4-methoxybutyl amine. This unique structure allows for various interactions with biological targets, potentially leading to diverse pharmacological effects.

The biological activity of (3-Bromophenyl)methylamine is primarily attributed to its ability to interact with specific molecular targets, including enzymes and receptors. Research has shown that compounds with similar structures can exhibit significant anti-cancer properties, particularly through the following mechanisms:

• Binding to Cereblon (CRBN) : Similar compounds have demonstrated affinity for CRBN, leading to targeted protein degradation and inhibition of cancer cell growth.
• Induction of Oxidative Stress : The bromophenyl group may generate reactive species that induce oxidative stress, contributing to apoptosis in cancer cells.

Biological Activity

Research indicates that (3-Bromophenyl)methylamine exhibits various biological activities:

• Anticancer Properties : Studies have shown that derivatives of this compound can inhibit multiple myeloma cell lines with IC50 values as low as 100 μM, indicating potent antiproliferative effects.
• Antimicrobial Activity : The compound also displays antimicrobial properties, making it a candidate for further exploration in infectious disease treatment.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Anticancer	Inhibits multiple myeloma cell lines with IC50 values around 100 μM
Antimicrobial	Exhibits activity against various bacterial strains
Mechanism Insights	Binds to CRBN and induces oxidative stress leading to apoptosis

Molecular Docking Studies

In silico analyses using molecular docking techniques have revealed favorable interactions between (3-Bromophenyl)methylamine and CRBN. These findings suggest its potential as a lead compound for developing targeted therapies against cancers resistant to conventional treatments.

Synthesis Methods

The synthesis of (3-Bromophenyl)methylamine typically involves nucleophilic substitution reactions. Below is a summary of common synthetic methods:

Table 2: Common Synthetic Methods

Method	Reagents/Conditions	Yield (%)
Nucleophilic Substitution	3-Bromobenzyl chloride + 4-methoxybutyl amine + base	High
Reduction	Using lithium aluminum hydride	Moderate
Oxidation	H2O2 or m-chloroperbenzoic acid	Variable